Minamestane
Minamestane
Brand Name:
Vulcanchem
CAS No.:
105051-87-4
VCID:
VC20833342
InChI:
InChI=1S/C19H23NO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h3-4,8,10-13H,5-7,9,20H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1
SMILES:
CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N
Molecular Formula:
C19H23NO2
Molecular Weight:
297.4 g/mol
Minamestane
CAS No.: 105051-87-4
Cat. No.: VC20833342
Molecular Formula: C19H23NO2
Molecular Weight: 297.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105051-87-4 |
|---|---|
| Molecular Formula | C19H23NO2 |
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S)-4-amino-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C19H23NO2/c1-18-10-8-15(21)17(20)14(18)4-3-11-12-5-6-16(22)19(12,2)9-7-13(11)18/h3-4,8,10-13H,5-7,9,20H2,1-2H3/t11-,12-,13-,18+,19-/m0/s1 |
| Standard InChI Key | DAKHYLIFCYPHQW-KZQROQTASA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)C=CC4=C(C(=O)C=C[C@]34C)N |
| SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)C=CC4=C(C(=O)C=CC34C)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator